Cas no 1219803-93-6 (1-CHLOROOCTANE-D17)

• Product Name: 1-CHLOROOCTANE-D17
• CAS No: 1219803-93-6
• MF: C₈H₁₇Cl
• MW: 148.673581838608
• CID: 1004297
• Update Time: 2025-05-24

1-CHLOROOCTANE-D17 Chemical and Physical Properties

Names and Identifiers

• 1-CHLOROOCTANE-D17

• Inchi： 1S/C8H17Cl/c1-2-3-4-5-6-7-8-9/h2-8H2,1H3
• InChI Key： CNDHHGUSRIZDSL-UHFFFAOYSA-N
• SMILES： C([H])([H])(C([H])([H])C([H])([H])C([H])([H])Cl)C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Additional information on 1-CHLOROOCTANE-D17

1-Chlorooctane-d17: A Comprehensive Overview

1-Chlorooctane-d17, also known as dichlorooctane-d17, is a specialized organic compound with the CAS number 1219803-93-6. This compound is a derivative of octane, where one hydrogen atom is replaced by a chlorine atom, and seventeen hydrogen atoms are replaced by deuterium atoms. The presence of deuterium makes this compound particularly useful in various scientific and industrial applications, especially in fields requiring precise isotopic labeling.

The synthesis of 1-chlorooctane-d17 involves advanced chemical processes, including deuterium exchange reactions and selective chlorination. Recent studies have highlighted the efficiency of using palladium catalysts in the synthesis of such compounds, ensuring high purity and isotopic enrichment. The compound's structure has been extensively characterized using nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography, confirming its stability and unique properties.

In terms of physical properties, 1-chlorooctane-d17 exhibits a boiling point of approximately 58°C under standard conditions. Its density is slightly higher than that of regular octane due to the substitution of deuterium atoms. The compound is sparingly soluble in water but mixes well with organic solvents such as dichloromethane and diethyl ether. These properties make it suitable for use in chromatographic separations and as a reference standard in analytical chemistry.

The application of 1-chlorooctane-d17 spans across multiple disciplines. In the field of nuclear magnetic resonance (NMR), it serves as an internal standard for quantifying the amount of deuterium in samples. Its use in metabolic studies has been documented in recent research, where it helps track the movement of deuterium through biological systems. Additionally, this compound is employed in the development of advanced lubricants and heat transfer fluids due to its high thermal stability and reduced volatility.

Recent advancements in green chemistry have led to the exploration of more sustainable methods for producing 1-chlorooctane-d17. Researchers have proposed using renewable feedstocks and enzymatic catalysis to reduce the environmental footprint of its synthesis. These innovations align with global efforts to promote eco-friendly chemical processes while maintaining the high standards required for industrial applications.

In conclusion, 1-chlorooctane-d17, with its unique isotopic composition and versatile properties, continues to play a pivotal role in modern chemistry. Its applications are expected to expand further as new research unveils additional uses and more efficient production methods. This compound stands as a testament to the ongoing advancements in chemical synthesis and their practical implications across various industries.